Cas no 1806735-04-5 (Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806735-04-5
• MF: C₁₀H₁₀F₄N₂O₃
• MW: 282.191616535187
• CID: 4829641
• Update Time: 2025-06-08

Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F4N2O3/c1-2-18-9(17)8-7(11)6(19-10(12,13)14)3-5(4-15)16-8/h3H,2,4,15H2,1H3
• InChI Key： RUOKFMDGCIIMJE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)N=C(CN)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806735-04-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1806735-04-5, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of an amino methyl group, a fluoro substituent, and a trifluoromethoxy group, make it a versatile building block for medicinal chemists.

The< strong>fluoro and< strong>trifluoromethoxy groups in this molecule contribute to its high lipophilicity and metabolic stability, which are critical properties for drug candidates. These features enhance the compound's bioavailability and prolong its therapeutic effects, making it an attractive candidate for further development. In recent years, there has been a surge in research focusing on fluorinated pyridines due to their ability to modulate enzyme activity and improve drug efficacy. The< strong>aminomethyl side chain provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties to specific pharmacological targets.

Recent studies have highlighted the potential of< strong>Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The< strong>fluoro and< strong>trifluoromethoxy substituents have been shown to enhance binding affinity to target proteins, while the< strong>aminomethyl group allows for further derivatization to optimize pharmacokinetic profiles. These findings underscore the compound's significance in drug discovery and development.

The synthesis of< strong>Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The use of< strong>fluoro- and< strong>trifluoromethoxy-containing reagents necessitates specialized equipment and expertise to handle these sensitive compounds effectively. Despite these challenges, the demand for this intermediate continues to grow as pharmaceutical companies seek innovative ways to develop next-generation therapeutics.

In conclusion, Ethyl 6-(aminomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806735-04-5) is a pivotal compound in modern pharmaceutical synthesis. Its unique structural attributes make it an invaluable tool for medicinal chemists striving to develop novel drugs with improved efficacy and safety profiles. As research in fluorinated pyridines progresses, this intermediate will likely play an even more significant role in the discovery and development of life-saving therapies.